molecular formula C8H12O2 B8008475 8-Oxabicyclo[4,3,0]nonane-7-one CAS No. 7702-72-9

8-Oxabicyclo[4,3,0]nonane-7-one

Cat. No. B8008475
CAS RN: 7702-72-9
M. Wt: 140.18 g/mol
InChI Key: WLYUMBPDHPMKHM-UHFFFAOYSA-N
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Patent
US04244877

Procedure details

Undiluted tetrahydrophthalic acid anhydride was continuously hydrogenated in the trickle phase over 3 liters of catalyst No. 3 at a pressure of 120 bar and a temperature of 95° C. A volume/time yield of 800 g per liter of catalyst an hour was achieved. 400 Nl of exhaust gas per hour were released from the separator. The yield of hexahydrophthalic acid anhydride was 99.2%. A small amount of hexahydrophthalide was formed as by-product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
catalyst
Quantity
3 L
Type
catalyst
Reaction Step Three
[Compound]
Name
catalyst
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

Identifiers

REACTION_CXSMILES
[C:1]1(=O)[O:6][C:4](=[O:5])[CH:3]2[CH2:7][CH2:8][CH:9]=[CH:10][CH:2]12.C1(=O)OC(=O)C2CCCCC12>>[C:4]1([CH:3]2[CH:2]([CH2:10][CH2:9][CH2:8][CH2:7]2)[CH2:1][O:6]1)=[O:5]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(C2C(C(=O)O1)CCC=C2)=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(C2C(C(=O)O1)CCCC2)=O
Step Three
Name
catalyst
Quantity
3 L
Type
catalyst
Smiles
Step Four
Name
catalyst
Quantity
0 (± 1) mol
Type
catalyst
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a temperature of 95° C
WAIT
Type
WAIT
Details
400 Nl of exhaust gas per hour were released from the separator

Outcomes

Product
Name
Type
product
Smiles
C1(=O)OCC2CCCCC12

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04244877

Procedure details

Undiluted tetrahydrophthalic acid anhydride was continuously hydrogenated in the trickle phase over 3 liters of catalyst No. 3 at a pressure of 120 bar and a temperature of 95° C. A volume/time yield of 800 g per liter of catalyst an hour was achieved. 400 Nl of exhaust gas per hour were released from the separator. The yield of hexahydrophthalic acid anhydride was 99.2%. A small amount of hexahydrophthalide was formed as by-product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
catalyst
Quantity
3 L
Type
catalyst
Reaction Step Three
[Compound]
Name
catalyst
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

Identifiers

REACTION_CXSMILES
[C:1]1(=O)[O:6][C:4](=[O:5])[CH:3]2[CH2:7][CH2:8][CH:9]=[CH:10][CH:2]12.C1(=O)OC(=O)C2CCCCC12>>[C:4]1([CH:3]2[CH:2]([CH2:10][CH2:9][CH2:8][CH2:7]2)[CH2:1][O:6]1)=[O:5]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(C2C(C(=O)O1)CCC=C2)=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(C2C(C(=O)O1)CCCC2)=O
Step Three
Name
catalyst
Quantity
3 L
Type
catalyst
Smiles
Step Four
Name
catalyst
Quantity
0 (± 1) mol
Type
catalyst
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a temperature of 95° C
WAIT
Type
WAIT
Details
400 Nl of exhaust gas per hour were released from the separator

Outcomes

Product
Name
Type
product
Smiles
C1(=O)OCC2CCCCC12

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04244877

Procedure details

Undiluted tetrahydrophthalic acid anhydride was continuously hydrogenated in the trickle phase over 3 liters of catalyst No. 3 at a pressure of 120 bar and a temperature of 95° C. A volume/time yield of 800 g per liter of catalyst an hour was achieved. 400 Nl of exhaust gas per hour were released from the separator. The yield of hexahydrophthalic acid anhydride was 99.2%. A small amount of hexahydrophthalide was formed as by-product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
catalyst
Quantity
3 L
Type
catalyst
Reaction Step Three
[Compound]
Name
catalyst
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

Identifiers

REACTION_CXSMILES
[C:1]1(=O)[O:6][C:4](=[O:5])[CH:3]2[CH2:7][CH2:8][CH:9]=[CH:10][CH:2]12.C1(=O)OC(=O)C2CCCCC12>>[C:4]1([CH:3]2[CH:2]([CH2:10][CH2:9][CH2:8][CH2:7]2)[CH2:1][O:6]1)=[O:5]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(C2C(C(=O)O1)CCC=C2)=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(C2C(C(=O)O1)CCCC2)=O
Step Three
Name
catalyst
Quantity
3 L
Type
catalyst
Smiles
Step Four
Name
catalyst
Quantity
0 (± 1) mol
Type
catalyst
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a temperature of 95° C
WAIT
Type
WAIT
Details
400 Nl of exhaust gas per hour were released from the separator

Outcomes

Product
Name
Type
product
Smiles
C1(=O)OCC2CCCCC12

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.